Cas no 117068-04-9 (1H-Pyrrole-2-carboxaldehyde,3-(1-methylpropyl)-)

1H-Pyrrole-2-carboxaldehyde,3-(1-methylpropyl)- structure
117068-04-9 structure
Product Name:1H-Pyrrole-2-carboxaldehyde,3-(1-methylpropyl)-
CAS No:117068-04-9
MF:C9H13NO
MW:151.205622434616
CID:131473
PubChem ID:45083727
Update Time:2025-04-19

1H-Pyrrole-2-carboxaldehyde,3-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde,3-(1-methylpropyl)-
    • 1H-Pyrrole-2-carboxaldehyde, 3-(1-methylpropyl)- (9CI)
    • 1H-Pyrrole-2-carboxaldehyde,3-(1-methylpropyl)-(9ci)
    • 3-(sec-Butyl)-1H-pyrrole-2-carbaldehyde
    • 117068-04-9
    • Inchi: 1S/C9H13NO/c1-3-7(2)8-4-5-10-9(8)6-11/h4-7,10H,3H2,1-2H3
    • InChI Key: PCGGFDBIUABDAZ-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C=CN1)C(C)CC

Computed Properties

  • Exact Mass: 150.09196
  • Monoisotopic Mass: 151.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.9A^2
  • XLogP3: 2.2

Experimental Properties

  • PSA: 29.96

1H-Pyrrole-2-carboxaldehyde,3-(1-methylpropyl)- Related Literature

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